2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide

• IUPAC Name: 5-(benzenesulfonyl)-2-methyl-N-pyridin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H16N2O4S2/c1-14-10-11-16(25(21,22)15-7-3-2-4-8-15)13-17(14)26(23,24)20-18-9-5-6-12-19-18/h2-13H,1H3,(H,19,20)
• InChI Key: BJAMFBGJLOIWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)NC3=CC=CC=N3
• Molecular Formula: C18H16N2O4S2
• Molecular Weight: 388.5 g/mol

Description

2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide is a chemical compound that has been widely researched for its potential applications in the field of medicine. It is commonly referred to as MPB or MPB-PEA, and is a member of the sulfonamide family of compounds.

Scientific Research Applications

2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide has been studied extensively for its potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of arthritis. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of 2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects, which may be beneficial in the treatment of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide is that it is relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in laboratory experiments.

Future Directions

There are several potential future directions for research on 2-methyl-5-(phenylsulfonyl)-N-2-pyridinylbenzenesulfonamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy in vivo and to optimize its use in combination with other cancer treatments. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Further studies are needed to determine its safety and efficacy in humans. Additionally, studies could be conducted to investigate its potential use in the treatment of other diseases such as autoimmune disorders and cardiovascular disease.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely researched for its potential applications in the field of medicine. Its anti-inflammatory and anticancer properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to optimize its use in laboratory experiments and clinical trials.